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Compound of Interest

Compound Name: 2,2-Dimethyl-3-oxopentanal

Cat. No.: B180299

Abstract: This document provides comprehensive guidelines for the safe handling, storage, and
disposal of 2,2-Dimethyl-3-oxopentanal (CAS No. 106921-60-2). As a bifunctional compound
containing both an aldehyde and a ketone, and classified as a flammable liquid, 2,2-Dimethyl-
3-oxopentanal requires strict adherence to safety protocols to mitigate risks in a research and
development environment. These protocols are grounded in the principles of chemical safety,
reactivity of a-dicarbonyl compounds, and best practices for managing flammable and reactive
substances in the laboratory.

Introduction: Understanding the Compound

2,2-Dimethyl-3-oxopentanal is an organic molecule characterized by a five-carbon chain with
both an aldehyde and a ketone functional group. This a-dicarbonyl! structure makes it a highly
reactive intermediate, valuable in various organic syntheses. Its reactivity, however,
necessitates a thorough understanding of its properties to ensure safe handling.

Chemical and Physical Properties:
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Property Value Source
CAS Number 106921-60-2

Molecular Formula C7H1202

Molecular Weight 128.17 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 165.4 °C

H226: Flammable liquid and
GHS Hazard Code
vapour

The presence of the aldehyde group, in particular, contributes to its potential for oxidation and
polymerization. The flammability of 2,2-Dimethyl-3-oxopentanal requires stringent control of
ignition sources in its vicinity.

Core Safety Directives

Handling 2,2-Dimethyl-3-oxopentanal safely requires a multi-faceted approach,
encompassing engineering controls, personal protective equipment, and established safe work
practices. The following directives are essential for minimizing exposure and preventing
accidents.

Engineering Controls: The First Line of Defense

Proper ventilation is paramount when working with volatile and flammable compounds.

e Fume Hood: All handling of 2,2-Dimethyl-3-oxopentanal, including transfers, dilutions, and
reactions, must be conducted within a certified chemical fume hood to prevent the
accumulation of flammable vapors.

« Ignition Source Control: The designated work area must be free of potential ignition sources
such as open flames, hot plates, and non-intrinsically safe electrical equipment. Use spark-
free tools and ensure proper grounding of equipment to prevent static discharge during
transfers of larger quantities.
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o Emergency Equipment: A safety shower and eyewash station must be readily accessible in
the immediate vicinity of where the compound is handled.

Personal Protective Equipment (PPE): Essential Barrier
Protection

Appropriate PPE must be worn at all times when handling 2,2-Dimethyl-3-oxopentanal.

o Eye and Face Protection: Chemical splash goggles are mandatory. For procedures with a
higher risk of splashing, a full-face shield should be worn in addition to goggles.

o Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable option
for incidental contact, but it is crucial to consult the glove manufacturer's compatibility data.
Change gloves immediately if they become contaminated.

e Body Protection: A flame-resistant lab coat should be worn and kept buttoned. For significant
splash risks, a chemical-resistant apron is also recommended.

o Footwear: Closed-toe shoes are mandatory.

Post-Handling

Preparation Handling Procedure Inspect Reusable PPE
Determines
Assess Risks Select Appropriate PPE Don PPE Handle 2,2-Dimethyl-3-oxopentanal Doff PPE Correctly

Dispose of Single-Use PPE

Click to download full resolution via product page

Caption: Workflow for PPE selection and use.

Storage Protocols
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The dual hazards of flammability and reactivity dictate the storage requirements for 2,2-

Dimethyl-3-oxopentanal.

Flammable Liquids Cabinet: Store in a dedicated, approved flammable liquids storage
cabinet.

Container: Keep the container tightly closed to prevent the escape of vapors.

Incompatible Materials: Segregate from strong oxidizing agents, strong acids, and strong
bases to prevent violent reactions.

Environment: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.

Experimental Protocols
General Handling and Dispensing

Preparation: Before handling, ensure the fume hood is operational and the work area is clear
of clutter and ignition sources. Assemble all necessary equipment and PPE.

Inert Atmosphere: For prolonged storage or sensitive reactions, consider handling under an
inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Transfer: When transferring the liquid, do so slowly to minimize splashing. For transfers
between metal containers, ensure they are bonded and grounded to prevent static electricity
buildup.

Heating: Never heat 2,2-Dimethyl-3-oxopentanal with an open flame. Use a heating
mantle, water bath, or oil bath with temperature control.

Post-Handling: After use, tightly seal the container and decontaminate the work surface.

Emergency Procedures
Spill Response

In the event of a spill, prompt and appropriate action is critical.
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Immediate Actions: Alert personnel in the immediate area and evacuate if necessary. If the
spill is large or in a poorly ventilated area, evacuate and call for emergency response.

Control Ignition Sources: If safe to do so, remove all sources of ignition.

Containment: For small spills, contain the liquid using a chemical spill kit with absorbent
materials like vermiculite or commercial sorbents. Do not use combustible materials like
paper towels to absorb the bulk of the spill.

Cleanup: Wearing appropriate PPE, absorb the spilled material, working from the outside in.
Place the used absorbent material in a sealed, properly labeled container for hazardous
waste disposal.

Decontamination: Clean the spill area with soap and water, and collect the cleaning materials
for hazardous waste disposal.

Ventilation: Ensure the area is well-ventilated to disperse any remaining vapors before
resuming work.
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Caption: Flowchart for responding to a chemical spill.
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First Aid

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Waste Disposal

All waste containing 2,2-Dimethyl-3-oxopentanal, including contaminated absorbents and

PPE, must be treated as hazardous waste.

Collection: Collect waste in a designated, properly labeled, and sealed container.

Segregation: Do not mix with incompatible waste streams. Specifically, keep separate from
strong acids, bases, and oxidizers.

Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety office, following all local, state, and federal regulations. Do not pour down the
drain.
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oxopentanal]. BenchChem, [2026]. [Online PDF]. Available at:
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dimethyl-3-oxopentanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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